Cas no 20001-64-3 (1-Chloro-2-(1-chloroethyl)benzene)
1-Chloro-2-(1-chloroethyl)benzene is a chlorinated aromatic compound with the molecular formula C₈H₈Cl₂. It features a benzene ring substituted with both a chloro group and a 1-chloroethyl side chain, contributing to its reactivity in organic synthesis. This compound is primarily utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its dual chloro functionality allows for selective transformations, making it valuable in cross-coupling reactions and further derivatization. The compound exhibits moderate stability under standard conditions but requires careful handling due to its potential lachrymatory and irritant properties. Its structural versatility makes it a useful building block in fine chemical synthesis.
20001-64-3 structure
Product Name:1-Chloro-2-(1-chloroethyl)benzene
CAS No:20001-64-3
MF:C8H8Cl2
MW:175.05512046814
MDL:MFCD06360125
CID:1040941
PubChem ID:587034
Update Time:2025-05-27
1-Chloro-2-(1-chloroethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-2-(1-chloroethyl)benzene
- 1-(2-Chlorophenyl)ethyl chloride
- 1-Chlor-1-< 2-chlor-phenyl> -aethan
- 1-chloro-2-(1-chloroethyl)-benzene
- AC1LBQ0Z
- AC1Q2AZO
- ANW-71383
- Benzene, 1-chloro-2-(1-chloroethyl)-
- CTK0J9563
- SureCN1588934
- SCHEMBL1588934
- 20001-64-3
- AB91779
- DTXSID10343056
- 1-Chloro-2-(1-chloroethyl)benzene #
- AKOS008965461
- MFCD06360125
- SCHEMBL13145152
- alpha-methyl-2-chlorobenzyl chloride
- CS-0449603
- 1-Chloro-2-(.alpha.-chloroethyl)benzene
- EN300-09852
-
- MDL: MFCD06360125
- Inchi: 1S/C8H8Cl2/c1-6(9)7-4-2-3-5-8(7)10/h2-6H,1H3
- InChI Key: GTNKGWCGZVQBGT-UHFFFAOYSA-N
- SMILES: ClC(C)C1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 174.00044
- Monoisotopic Mass: 174.0003056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Chloro-2-(1-chloroethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087675-5g |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 95% | 5g |
$384.00 | 2023-09-02 | |
| TRC | C611420-25mg |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611420-50mg |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C611420-250mg |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 250mg |
$ 275.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D582690-1g |
1-CHLORO-2-(1-CHLOROETHYL)BENZENE |
20001-64-3 | 95% | 1g |
$335 | 2022-10-25 | |
| eNovation Chemicals LLC | D582690-10g |
1-CHLORO-2-(1-CHLOROETHYL)BENZENE |
20001-64-3 | 95% | 10g |
$885 | 2024-05-24 | |
| Advanced ChemBlocks | P40025-1G |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 95% | 1G |
$200 | 2023-09-15 | |
| Advanced ChemBlocks | P40025-5G |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 95% | 5G |
$605 | 2023-09-15 | |
| Aaron | AR003EW6-1g |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 97% | 1g |
$163.00 | 2023-12-14 | |
| Aaron | AR003EW6-5g |
1-Chloro-2-(1-chloroethyl)benzene |
20001-64-3 | 97% | 5g |
$474.00 | 2023-12-14 |
1-Chloro-2-(1-chloroethyl)benzene Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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